Tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate;hydrochloride

• IUPAC Name: tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate;hydrochloride
• InChI: InChI=1S/C11H22N2O2.ClH/c1-11(2,3)15-10(14)13-7-9(8-13)5-4-6-12;/h9H,4-8,12H2,1-3H3;1H
• InChI Key: WBANZEWNVMRTRY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)CCCN.Cl
• Molecular Formula: C11H23ClN2O2
• Molecular Weight: 250.76 g/mol
• CAS No.: 2361636-54-4

Description

Tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate hydrochloride is a chemical compound with the CAS Number: 2361636-54-4. It has a molecular weight of 250.77. The compound is stored at room temperature and comes in a powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H22N2O2.ClH/c1-11(2,3)15-10(14)13-7-9(8-13)5-4-6-12;/h9H,4-8,12H2,1-3H3;1H. This code provides a specific textual representation of the compound’s molecular structure.

Scientific Research Applications

Synthesis of Enantiopure Compounds

The synthesis of enantiopure 3-substituted azetidine-2-carboxylic acids has been explored through the modification of azetidine analogs. This process involves several steps including regioselective allylation, selective reduction, tosylation, and intramolecular N-alkylation, leading to the creation of orthogonally protected amino acid-azetidine chimeras. These chimeras are designed to serve as tools for studying the influence of conformation on peptide activity, highlighting the compound's potential in peptide research and the design of peptide-based therapeutics (Sajjadi & Lubell, 2008).

Structural Analysis and Characterization

Tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a compound structurally related to Tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate hydrochloride, has been synthesized and characterized to understand its molecular structure better. Such studies involve intramolecular lactonization reactions followed by detailed spectroscopic analysis and X-ray diffraction analysis, which are crucial for confirming the molecular configuration and understanding the chemical behavior of azetidine derivatives (Moriguchi et al., 2014).

Potential Biological Activities

Research into azetidine and its derivatives extends into exploring their potential biological activities. For instance, functionalized amino acid derivatives have been synthesized and evaluated for their in vitro cytotoxicity against human cancer cell lines, indicating the potential of azetidine-based compounds in designing new anticancer agents. These studies suggest that azetidine derivatives could be valuable in medicinal chemistry, particularly in oncology (Kumar et al., 2009).

Safety and Hazards

The compound has been classified with the signal word “Warning” and is associated with the hazard statements H315, H319, and H335. Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.